Cas no 885521-02-8 (6-Fluoro-4-methoxy-1H-indole)

• Product Name: 6-Fluoro-4-methoxy-1H-indole
• CAS No: 885521-02-8
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1089418
• PubChem ID: 24728185
• Update Time: 2025-10-29

6-Fluoro-4-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-methoxy-1H-indole
• 1H-Indole, 6-fluoro-4-Methoxy-
• 6-Fluoro-4-methoxyindole
• FT-0729816
• MFCD07781565
• SY326653
• 1H-?Indole, 6-?fluoro-?4-?methoxy-
• AMY24372
• 885521-02-8
• DTXSID00646245
• CS-0361024
• SB15276
• A861777
• SCHEMBL1960019
• AKOS006284682
• DB-077961

• Inchi： 1S/C9H8FNO/c1-12-9-5-6(10)4-8-7(9)2-3-11-8/h2-5,11H,1H3
• InChI Key： UTYWJOYRVOVQDB-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=CNC=2C=1)OC

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Fluoro-4-methoxy-1H-indole

6-Fluoro-4-methoxy-1H-indole (CAS No. 885521-02-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

6-Fluoro-4-methoxy-1H-indole (CAS No. 885521-02-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the indole family, a class of heterocyclic aromatic compounds with a wide range of applications in pharmaceutical and chemical research.

The molecular structure of 6-Fluoro-4-methoxy-1H-indole is characterized by a central indole core, which consists of a benzene ring fused to a pyrrole ring. The presence of a fluorine atom at the 6-position and a methoxy group at the 4-position imparts distinct chemical and biological properties to this compound. The fluorine substitution enhances the lipophilicity and metabolic stability, while the methoxy group contributes to the electronic and steric properties, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 6-Fluoro-4-methoxy-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 6-Fluoro-4-methoxy-1H-indole could serve as a valuable lead compound for the development of new drugs targeting inflammatory diseases.

In addition to its anti-inflammatory properties, 6-Fluoro-4-methoxy-1H-indole has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that certain derivatives of this compound can effectively inhibit the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic accessibility of 6-Fluoro-4-methoxy-1H-indole is another factor contributing to its popularity in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound, allowing researchers to easily modify its structure and explore a wide range of derivatives. One such method involves the reaction of 4-methoxyindole with fluorinating agents, followed by appropriate functional group manipulations to achieve the desired substitution pattern.

Beyond its direct therapeutic applications, 6-Fluoro-4-methoxy-1H-indole has also found use as a building block in the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the preparation of advanced intermediates in drug discovery programs. For example, it can be used as a scaffold for the synthesis of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacological properties.

The pharmacokinetic properties of 6-Fluoro-4-methoxy-1H-indole have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. Its high lipophilicity facilitates cellular uptake and penetration across biological membranes, while its metabolic stability ensures prolonged therapeutic effects.

In conclusion, 6-Fluoro-4-methoxy-1H-indole (CAS No. 885521-02-8) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.